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Compound of Interest

Compound Name: 2-Cyclohexylacetamide

Cat. No.: B1347066 Get Quote

Essential Safety and Handling Guide for 2-
Cyclohexylacetamide
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) requirements, and disposal procedures for handling 2-Cyclohexylacetamide. It is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices.

Hazard Identification and Safety Data
2-Cyclohexylacetamide is a chemical compound that requires careful handling due to its

potential health hazards. The primary routes of exposure are inhalation, skin contact, and eye

contact. The compound is classified with the following hazards:

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[1][2][3]

May be harmful if swallowed.[2][4]

Some sources also indicate a suspicion of causing cancer for similar acetamide compounds,

highlighting the need for stringent safety measures.[5]
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Quantitative Safety Data Value

GHS Pictogram GHS07 (Exclamation Mark)[6]

Signal Word Warning[1][3][6]

Acute Toxicity (Oral) Category 4[4]

OSHA PEL Not available[3]

NIOSH REL Not available[3]

ACGIH TLV Not available[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the most critical line of defense against exposure to 2-
Cyclohexylacetamide.[7] The following equipment is mandatory when handling this chemical.
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PPE Category Specific Requirements

Eye and Face Protection

Wear chemical safety goggles that meet

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[8] A face shield should be worn over

safety glasses if there is a risk of splashing or a

large-scale reaction.[9][10]

Skin Protection

Gloves: Wear appropriate chemical-resistant

gloves.[8][11] Disposable nitrile gloves can

provide short-term protection, but it is crucial to

consult the glove manufacturer's resistance

guide for the specific chemical.[9] Use proper

glove removal technique to avoid skin contact.

[2] Protective Clothing: A lab coat must be worn

and buttoned to cover as much skin as possible.

[9] For larger quantities, chemical-resistant

clothing or an apron may be necessary.[10][11]

Wear closed-toe shoes.[9]

Respiratory Protection

Work in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation of

dust or fumes.[1][8] If engineering controls are

not sufficient to maintain exposure below limits,

a NIOSH-approved respirator is required.[8][9]

Experimental Protocols: Handling and Disposal
Procedures
Adherence to standardized procedures is essential for minimizing risk and ensuring a safe

laboratory environment.

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[8] Read the Safety Data Sheet (SDS) thoroughly.
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Engineering Controls: All work with 2-Cyclohexylacetamide should be conducted in a well-

ventilated area or a certified chemical fume hood to minimize dust generation and

accumulation.[1][8]

Weighing and Transfer: When weighing or transferring the solid, do so carefully to avoid

creating airborne dust.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical

and before leaving the laboratory.[1][2] Do not eat, drink, or smoke in the work area.[1][2]

Contamination: Immediately remove and wash any contaminated clothing before reuse.[3]

Discard contaminated shoes.[8]

Evacuation: Evacuate all non-essential personnel from the immediate spill area.

Ventilation: Ensure the area is well-ventilated.

Containment: For solid spills, carefully sweep or vacuum the material and place it into a

sealed, labeled hazardous waste container.[8][12] Avoid generating dust. For liquid spills,

use an inert absorbent material like sand or vermiculite.[12]

Decontamination: Clean the spill area thoroughly.

Disposal: All cleanup materials must be disposed of as hazardous waste.[12]

All waste containing 2-Cyclohexylacetamide must be treated as hazardous waste and

disposed of according to local, state, and federal regulations.

Waste Collection: Collect all solid and liquid waste in dedicated, clearly labeled, and sealed

containers.[12]

Labeling: The waste container must be labeled "Hazardous Waste" and include the full

chemical name.[12]

Storage: Store waste containers in a designated, secure area away from incompatible

materials.[12]
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Disposal: Arrange for a licensed hazardous waste disposal service to collect the waste.[1][3]

[5] Do not dispose of down the drain or in regular trash.[1]

Workflow for Handling 2-Cyclohexylacetamidedot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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